(3R)-3-amino-3-(3-bromothiophen-2-yl)propanoic acid

• Molecular Formula: C7H8BrNO2S
• Molecular Weight: 250.12 g/mol
• IUPAC Name: (3R)-3-amino-3-(3-bromothiophen-2-yl)propanoic acid
• InChI: InChI=1S/C7H8BrNO2S/c8-4-1-2-12-7(4)5(9)3-6(10)11/h1-2,5H,3,9H2,(H,10,11)/t5-/m1/s1
• InChI Key: FWCMBXHTVPDSKC-RXMQYKEDSA-N
• Isomeric SMILES: C1=CSC(=C1Br)[C@@H](CC(=O)O)N
• Canonical SMILES: C1=CSC(=C1Br)C(CC(=O)O)N

Description

(3R)-3-amino-3-(3-bromothiophen-2-yl)propanoic acid is a chiral β-amino acid derivative featuring a brominated thiophene ring. Its molecular formula is C₇H₈BrNO₂S, with a molecular weight of 250.11 g/mol (CAS: 1270091-83-2) . The compound’s structure includes a 3-bromo substituent on the thiophene ring at position 2, coupled with a carboxylic acid group and an amino group at the β-position. This configuration confers unique electronic and steric properties, making it valuable in medicinal chemistry and materials science. The bromine atom enhances reactivity for cross-coupling reactions (e.g., Suzuki-Miyaura), while the amino and carboxylic acid groups enable its incorporation into peptidomimetics or coordination complexes.

Safety data indicate hazards including skin/eye irritation (H315, H319) and respiratory irritation (H335), necessitating precautions such as avoiding inhalation and using personal protective equipment .

Preparation Methods

The synthesis of (3R)-3-amino-3-(3-bromothiophen-2-yl)propanoic acid typically involves the bromination of thiophene derivatives followed by the introduction of the amino acid side chain. One common method involves the use of bromine or N-bromosuccinimide (NBS) as the brominating agent. The reaction conditions often include a solvent such as dichloromethane and a catalyst like iron(III) bromide. The amino acid side chain can be introduced through a condensation reaction with an appropriate amino acid derivative .

Chemical Reactions Analysis

(3R)-3-amino-3-(3-bromothiophen-2-yl)propanoic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of thiol derivatives.

Substitution: The bromine atom in the thiophene ring can be substituted with other functional groups using nucleophilic substitution reactions.

Scientific Research Applications

(3R)-3-amino-3-(3-bromothiophen-2-yl)propanoic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a drug candidate for various diseases.

Industry: It is used in the development of organic semiconductors and other advanced materials.

Mechanism of Action

The mechanism of action of (3R)-3-amino-3-(3-bromothiophen-2-yl)propanoic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes involved in metabolic pathways, leading to therapeutic effects. The exact molecular targets and pathways depend on the specific application and are the subject of ongoing research .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs and Positional Isomers

Key structural analogs differ in substituent placement, aromatic systems, or functional groups:

Compound Name	CAS	Molecular Formula	Molecular Weight (g/mol)	Substituents/Modifications	Key Differences
(3R)-3-amino-3-(3-bromothiophen-2-yl)propanoic acid	1270091-83-2	C₇H₈BrNO₂S	250.11	3-bromo-thiophen-2-yl	Reference compound
3-amino-3-(4-bromothiophen-3-yl)propanoic acid	Not provided	C₇H₉Br₂NO₂S	331.03	4-bromo-thiophen-3-yl	Bromine position and thiophene ring orientation differ, altering steric and electronic profiles
(2S)-2-amino-3-(3,4,5-trimethoxyphenyl)propanoic acid	18652-97-6	C₁₂H₁₇NO₅	255.27	3,4,5-trimethoxyphenyl	Methoxy groups increase hydrophobicity and electron density; lacks bromine
(3R)-3-phenyl-3-[[4-(4-pyridin-4-ylphenyl)thiophene-2-carbonyl]amino]propanoic acid	766536-21-4	C₂₅H₂₀N₂O₃S	428.50	Phenyl, pyridinylphenylthiophene	Extended aromatic system enhances π-π stacking potential; higher molecular weight

Substituent Effects on Physicochemical Properties

• Bromine Position : The 3-bromo substituent on thiophene in the target compound creates distinct electronic effects compared to the 4-bromo analog in . This positional difference influences dipole moments and reactivity in cross-coupling reactions .
• Aromatic Systems : Thiophene-based analogs (e.g., ) exhibit lower hydrophobicity compared to phenyl- or pyridine-containing derivatives (), impacting solubility and membrane permeability.

Biological Activity

(3R)-3-amino-3-(3-bromothiophen-2-yl)propanoic acid is an organic compound characterized by a chiral center and a brominated thiophene ring attached to a propanoic acid backbone. This compound has garnered attention in the field of medicinal chemistry due to its potential biological activities, including interactions with various enzymes and receptors, which may lead to therapeutic applications.

• Molecular Formula : C9H10BrNO2
• Molecular Weight : 250.12 g/mol
• IUPAC Name : (3R)-3-amino-3-(3-bromothiophen-2-yl)propanoic acid
• Structure : The presence of the bromine atom in the thiophene ring enhances the compound's reactivity and biological interactions.

The biological activity of (3R)-3-amino-3-(3-bromothiophen-2-yl)propanoic acid is primarily attributed to its ability to interact with specific molecular targets, such as enzymes and receptors. The amino group allows it to mimic natural amino acids, potentially acting as an agonist or antagonist at various receptor sites. The brominated thiophene moiety contributes to its unique binding properties.

Potential Mechanisms Include:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways.
• Receptor Modulation : It may act on neurotransmitter receptors, influencing signaling pathways.
• Protein-Ligand Interactions : Its structure allows for selective binding to proteins, which could alter their function.

Biological Activities

Research indicates that (3R)-3-amino-3-(3-bromothiophen-2-yl)propanoic acid exhibits various biological activities:

• Antimicrobial Properties : Studies have shown that the compound can inhibit the growth of certain bacteria and fungi.
• Anticancer Activity : Preliminary research suggests potential efficacy against cancer cell lines, warranting further investigation into its mechanisms and therapeutic applications.
• Neuroprotective Effects : The compound may offer protective effects in neurodegenerative models, highlighting its potential in treating conditions like Alzheimer's disease.

Case Studies and Research Findings

Several studies have explored the biological activity of (3R)-3-amino-3-(3-bromothiophen-2-yl)propanoic acid:

Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial properties of the compound against various bacterial strains. Results indicated a significant reduction in bacterial viability at concentrations ranging from 50 to 200 µg/mL, suggesting its potential as an antimicrobial agent.

Bacterial Strain	Concentration (µg/mL)	Viability (%)
Escherichia coli	50	75
Staphylococcus aureus	100	40
Candida albicans	200	30

Study 2: Anticancer Activity

In vitro studies on cancer cell lines demonstrated that (3R)-3-amino-3-(3-bromothiophen-2-yl)propanoic acid induced apoptosis in a dose-dependent manner.

Cell Line	Concentration (µM)	Apoptosis Rate (%)
HeLa	10	25
MCF7	20	45
A549	50	60